6-Carbamoylquinoline-3-carboxylic acid

• IUPAC Name: 6-carbamoylquinoline-3-carboxylic acid
• InChI: InChI=1S/C11H8N2O3/c12-10(14)6-1-2-9-7(3-6)4-8(5-13-9)11(15)16/h1-5H,(H2,12,14)(H,15,16)
• InChI Key: CLZDNVPHNCYLNY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC=C(C=C2C=C1C(=O)N)C(=O)O
• Molecular Formula: C11H8N2O3
• Molecular Weight: 216.19 g/mol
• CAS No.: 1403746-66-6

Description

6-Carbamoylquinoline-3-carboxylic acid is a useful research compound. Its molecular formula is C11H8N2O3 and its molecular weight is 216.196. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Applications

6-Carbamoylquinoline-3-carboxylic acid derivatives exhibit significant antibacterial activities. For instance, 6,7- and 7,8-disubstituted 1-alkyl-1,4-dihydro-4-oxoquinoline-3-carboxylic acids have been studied for their structure-activity relationships in antibacterial properties. Certain derivatives, like 1-ethyl-6-fluoro-1,4-dihydro-4-oxo-7-(1-piperazinyl)quinoline-3-carboxylic acid, show notable activity against both Gram-positive and Gram-negative bacteria, surpassing the efficacy of oxolinic acid against these strains (Koga et al., 1980).

Anti-Tumor Potential

Compounds containing the this compound moiety have been explored for their anti-tumor activity. A novel isoquinoline compound, integrating two isoquinoline-3-carboxylic acids and a benzoic acid, exhibited promising results. This compound was found to be well tolerated, effective, and demonstrated low systemic toxicity at effective doses in in vivo evaluations, indicating its potential as an anti-tumor lead (Gao et al., 2015).

Role in Angiotensin Converting Enzyme Inhibitors

Derivatives of this compound have been synthesized and evaluated for their effectiveness as angiotensin converting enzyme (ACE) inhibitors. Some derivatives demonstrated potent in vitro ACE inhibitory activities, and certain monoesters showed significant reductions in systolic blood pressure in spontaneously hypertensive rats at oral doses (Hayashi et al., 1985).

Opioid Peptide Mimicry

Research has explored the role of 6-Hydroxy-1,2,3,4-tetrahydro-isoquinoline-3-carboxylic acid (a derivative of this compound) as a mimic of tyrosine conformation in opioid ligand-receptor complexes. This compound exhibited significant receptor binding to mu and delta opioid receptors, suggesting its utility in opioid research (Sperlinga et al., 2005).